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The pH-Switchable Cationic Surfactant for Responsive
Drug Delivery Systems[1]
Executive Summary
Hexadecyldimethylammonium chloride (CAS 2016-45-7), often confused with its quaternary

analog Cetyltrimethylammonium chloride (CTAC), represents a distinct class of protonated

tertiary amine surfactants.[1] Unlike permanently charged quaternary ammonium compounds

(Quats), this surfactant exhibits pH-switchable amphiphilicity. It functions as a cationic

surfactant in acidic-to-neutral environments and transitions to a nonionic, water-insoluble amine

in alkaline conditions. This "switchable" physicochemical profile makes it a critical excipient for

pH-responsive drug delivery systems, endosomal escape mechanisms, and the formulation of

catanionic vesicles.

Chemical Identity & Structural Classification
Nomenclature & Distinction
A critical error in formulation science is the conflation of Hexadecyldimethylammonium
chloride with Hexadecyltrimethylammonium chloride (CTAC). The removal of a single methyl

group from the headgroup fundamentally alters the surfactant's reactivity and stability profile.
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Feature
Hexadecyldimethylammoniu

m Chloride

Hexadecyltrimethylammoniu

m Chloride (CTAC)

CAS Number 2016-45-7 112-02-7

Classification Protonated Tertiary Amine Salt
Quaternary Ammonium Salt

(Quat)

Structure

pH Sensitivity
High (Deprotonates at pH >

pKa ~9.8)
None (Permanently Charged)

Primary Utility
pH-Responsive Delivery,

Catanionic Vesicles

Antimicrobial, Conditioner,

DNA Extraction

Structural Hierarchy Visualization
The following diagram illustrates the classification lineage, highlighting the divergence between

pH-sensitive amines and permanent quats.
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Figure 1: Classification hierarchy distinguishing pH-switchable protonated amines from

permanent quaternary ammonium surfactants.[1]

Physicochemical Properties
The "Switch" Mechanism
The utility of Hexadecyldimethylammonium chloride lies in its acid-base equilibrium.[1] The

headgroup is a dimethylammonium ion (

).
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pH < pKa (~9.8): The nitrogen retains its proton. The molecule is amphiphilic, soluble in

water, and forms micelles.

pH > pKa: The proton is lost. The molecule becomes N,N-Dimethylhexadecylamine, a water-

insoluble oil.[1] This drastic solubility change triggers the disassembly of micelles or the

precipitation of the payload, a mechanism exploited for intracellular drug release.

Critical Micelle Concentration (CMC)
Compared to its trimethyl analog (CTAC, CMC ~0.9 mM), the dimethyl salt typically exhibits a

slightly lower CMC (~0.6 – 0.8 mM). The reduction in headgroup size (two methyls vs. three)

reduces steric hindrance and electrostatic repulsion between headgroups, allowing for tighter

packing at the interface.

Property Value / Characteristic

Molecular Weight 305.97 g/mol

Physical Form White crystalline solid (hygroscopic)

Solubility
Soluble in water, ethanol, chloroform (pH

dependent)

Krafft Point
< 0°C (remains soluble at low temps unlike C18

analogs)

HLB Value ~10-11 (calculated, cationic form)

Applications in Drug Development
Catanionic Vesicle Engineering
Hexadecyldimethylammonium chloride is a preferred cation for generating catanionic

vesicles—spontaneously forming bilayers composed of oppositely charged surfactants.[1]

System: Hexadecyldimethylammonium chloride (+) mixed with Sodium Octyl

Sulfosuccinate (AOT) (-).[1]

Advantage: Unlike conventional liposomes (which require extrusion), these vesicles form

spontaneously due to the electrostatic attraction reducing the interfacial tension to near zero.
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They are thermodynamically stable and can encapsulate both hydrophilic (core) and

hydrophobic (bilayer) drugs.

Endosomal Escape & Gene Delivery
In gene therapy, the "proton sponge" effect is vital.

Complexation: At neutral pH (formulation stage), the surfactant is cationic and binds

negatively charged DNA/RNA.

Endocytosis: The complex enters the cell.

Acidification: As the endosome acidifies (pH 5.0), the tertiary amine headgroups buffer the

influx of protons. This causes an osmotic influx of chloride ions and water, swelling the

endosome until it bursts, releasing the therapeutic payload into the cytoplasm.

Experimental Protocols
Protocol A: Determination of pH-Dependent CMC
(Conductivity Method)
Objective: To validate the surfactant's micellization threshold and pH sensitivity.[1]

Materials:

Hexadecyldimethylammonium chloride (Recrystallized from acetone).

0.1 M HCl and 0.1 M NaOH.

Conductivity meter (e.g., Mettler Toledo SevenDirect).

Workflow:

Stock Preparation: Prepare a 20 mM stock solution of surfactant in deionized water.[1] Adjust

pH to 4.0 using HCl to ensure full protonation.

Titration: Add aliquots of stock solution into a vessel containing 50 mL of water (pH 4.0)

under constant stirring.
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Measurement: Record conductivity (

) after each addition.

Analysis: Plot

vs. Concentration. The intersection of the two linear regions (pre-micellar and post-micellar)
defines the CMC.

pH Stress Test: Repeat the experiment at pH 10. Expected Result: The solution will become

turbid, and conductivity will drop significantly as the surfactant deprotonates and precipitates,

confirming the "switch."

Protocol B: Formulation of Catanionic Vesicles
Objective: To create stable drug carriers using ion-pair self-assembly.

Workflow Visualization:

Dissolve Surfactants
(Separate Vials)

Mixing
(Equimolar Ratio)

 C16-Dimethyl-NH+ + Anionic Surf- Equilibration
(24h, 25°C)

 Spontaneous Self-Assembly Characterization
(DLS & Zeta Potential)

 Vesicle Confirmation

Click to download full resolution via product page

Figure 2: Workflow for the spontaneous formation of catanionic vesicles.

Detailed Steps:

Dissolution: Dissolve 10 mM Hexadecyldimethylammonium chloride in water (Solution A).

Dissolve 10 mM Sodium Dodecyl Sulfate (SDS) or AOT in water (Solution B).

Mixing: Slowly add Solution B to Solution A under gentle stirring to achieve a molar ratio of

0.4:0.6 to 0.6:0.4.

Observation: The solution may initially turn cloudy (precipitate) and then clarify into a bluish

opalescence, indicating vesicle formation.

Purification: Dialyze against water (MWCO 3.5 kDa) to remove non-associated ions.
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Safety & Handling
Hazards: Like all cationic surfactants, this compound is a skin and eye irritant. It disrupts cell

membranes non-specifically at high concentrations.

Handling: Use nitrile gloves and safety goggles. Work in a fume hood if handling the dry

powder to avoid inhalation.

Storage: Store in a desiccator. The hydrochloride salt is hygroscopic.
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[https://www.benchchem.com/product/b8590218#hexadecyldimethylammonium-chloride-
surfactant-classification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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